2-(2,5-Difluorophenyl)pyrimidine-5-carboxylic acid
Overview
Description
2-(2,5-Difluorophenyl)pyrimidine-5-carboxylic acid is a chemical compound with the molecular formula C11H6F2N2O2 . It is a type of pyrimidine, which is a class of heterocyclic aromatic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-membered ring .
Synthesis Analysis
The synthesis of pyrimidines like 2-(2,5-Difluorophenyl)pyrimidine-5-carboxylic acid often involves the Dimroth rearrangement, which is a type of isomerization of heterocycles . This rearrangement involves the relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure . The Dimroth rearrangement is catalyzed by acids, bases (alkali), and is accelerated by heat or light .Molecular Structure Analysis
The molecular structure of 2-(2,5-Difluorophenyl)pyrimidine-5-carboxylic acid can be represented by the molecular formula C11H6F2N2O2 . The molecular weight of this compound is 236.17 .Chemical Reactions Analysis
The chemical reactions involving pyrimidines like 2-(2,5-Difluorophenyl)pyrimidine-5-carboxylic acid often involve the Dimroth rearrangement . This rearrangement represents the isomerization of heterocycles which involves relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-(2,5-Difluorophenyl)pyrimidine-5-carboxylic acid include its molecular formula C11H6F2N2O2 and molecular weight 236.17 .properties
CAS RN |
933988-75-1 |
|---|---|
Product Name |
2-(2,5-Difluorophenyl)pyrimidine-5-carboxylic acid |
Molecular Formula |
C11H6F2N2O2 |
Molecular Weight |
236.17 g/mol |
IUPAC Name |
2-(2,5-difluorophenyl)pyrimidine-5-carboxylic acid |
InChI |
InChI=1S/C11H6F2N2O2/c12-7-1-2-9(13)8(3-7)10-14-4-6(5-15-10)11(16)17/h1-5H,(H,16,17) |
InChI Key |
DBPZPSJZEOLWJP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1F)C2=NC=C(C=N2)C(=O)O)F |
Origin of Product |
United States |
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